Stoichiometry-controlled FeP nanoparticles synthesized from a single source precursor†
Chemical Communications Pub Date: 2013-10-24 DOI: 10.1039/C3CC46863A
Abstract
Phase-pure FeP nanoparticles (NPs) have been synthesized through low temperature thermolysis of the single source precursor [(CO)4Fe(PH3)]. Examination of the mechanism demonstrates the central role of the labile CO ligands and the weak P–H bonds to yield stoichiometry controlled FeP materials.
Recommended Literature
- [1] Use of solid boric acid as an ammonia absorbent in the determination of nitrogen
- [2] The effect of thin conductive layers on glass on the performance of radiofrequency glow discharge optical emission spectrometry
- [3] Porous SnO2nanowire bundles for photocatalyst and Li ion battery applications†
- [4] Highly efficient photocatalytic degradation of the emerging pollutant ciprofloxacin via the rational design of a magnetic interfacial junction of mangosteen peel waste-derived 3D graphene hybrid material†
- [5] Uncovering the reaction mechanism initiating the nucleation of lead sulfide quantum dots in a hines synthesis†
- [6] Origin of the asymmetric induction in metallosalen-catalyzed reactions of aldehydes†
- [7] Book reviews
- [8] Determination of indole in shrimps by differential-pulse voltammetry in an emulsified medium
- [9] Transannular reactions in medium-sized rings
- [10] Contents list
Journal Name：Chemical Communications
Research Products
-
CAS no.: 135861-49-3
-
CAS no.: 157887-82-6
-
CAS no.: 119584-73-5
-
CAS no.: 14517-44-3
